BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to CAS Number
1803583-68-7

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

1-(2,2,2-Trifluoroethyl)piperidin-3-
Compound Name:
amine dihydrochloride

CAS No.: 1803583-68-7

Cat. No.: B1459419

Get Quote

\ J

A comprehensive review of the available scientific and commercial information for researchers,
scientists, and drug development professionals.

Introduction

CAS number 1803583-68-7 is a chemical identifier for a specific substance. As of the latest
available data, detailed public information regarding the chemical properties, synthesis, and
biological applications of this compound is limited. This guide serves to consolidate the
currently accessible information and provide a framework for approaching this compound in a
research and development context.

Physicochemical Properties and Structure

A thorough search of publicly available chemical databases and scientific literature did not yield
a specific chemical structure or detailed physicochemical properties for CAS number 1803583-
68-7. One supplier lists it as "Methyl 4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-
yl)vinyl)benzoate", which suggests it is a boronate ester derivative of methyl benzoate.
However, without further confirmatory data, this remains a preliminary identification.
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Table 1: Putative Properties of CAS 1803583-68-7

Property Value Source
CAS Number 1803583-68-7 N/A
Putative Molecular Formula C16H21BO4 Inferred
Putative Molecular Weight 290.15 g/mol Inferred
Physical Appearance Not available N/A
Solubility Not available N/A
Melting Point Not available N/A
Boiling Point Not available N/A

Potential Applications and Research Areas

Given the putative structure as a boronate ester, CAS 1803583-68-7 could potentially be
utilized in several areas of chemical synthesis and drug discovery. Boronate esters are
versatile intermediates in organic chemistry, most notably in Suzuki-Miyaura cross-coupling
reactions to form carbon-carbon bonds.

Potential research applications could include:

e Medicinal Chemistry: As a building block for the synthesis of more complex molecules with
potential therapeutic activity. The vinyl benzoate scaffold is present in various biologically
active compounds.

» Materials Science: In the development of novel organic materials with specific electronic or
optical properties.

o Chemical Biology: As a component in the design of chemical probes to study biological
processes.

Mechanism of Action and Signaling Pathways
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Without a confirmed chemical structure and biological data, it is not possible to delineate a
specific mechanism of action or associated signaling pathways for CAS 1803583-68-7. For any
newly synthesized compound based on this intermediate, extensive biological screening and
target identification studies would be required.

Diagram 1: General Experimental Workflow for a Novel Compound
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Caption: A generalized workflow for the initial characterization of a novel compound
synthesized using an intermediate like CAS 1803583-68-7.
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Experimental Protocols

Researchers working with this compound would likely employ standard organic synthesis and
analytical chemistry techniques.

Protocol 1: General Suzuki-Miyaura Cross-Coupling

o To areaction vessel, add CAS 1803583-68-7 (1 equivalent), an aryl halide (1.1 equivalents),
a palladium catalyst (e.g., Pd(PPh3)4, 0.05 equivalents), and a base (e.g., K2CO3, 2
equivalents).

¢ Add a suitable solvent system (e.g., toluene/water or dioxane/water).

o Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30
minutes.

» Heat the reaction to the desired temperature (typically 80-110 °C) and monitor by TLC or LC-
MS.

o Upon completion, cool the reaction to room temperature and perform an aqueous workup.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography.

Safety and Handling

No specific safety data sheet (SDS) is publicly available for CAS 1803583-68-7. As with any
uncharacterized chemical, it should be handled with caution in a well-ventilated fume hood.
Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn at all times.

Suppliers
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The availability of CAS 1803583-68-7 appears to be limited. Researchers should contact
chemical suppliers specializing in building blocks and screening compounds to inquire about its
availability and purity.

Table 2: Potential Supplier Information

Supplier Product Name Purity Availability

Methyl 4-((E)-2-
(4,4,5,5-tetramethyl-

Chem-Space ) >95% In Stock
1,3,2-dioxaborolan-2-

ylvinyl)benzoate

Note: Availability and product details are subject to change and should be confirmed directly
with the supplier.

Conclusion

CAS number 1803583-68-7, putatively identified as Methyl 4-((E)-2-(4,4,5,5-tetramethyl-1,3,2-
dioxaborolan-2-yl)vinyl)benzoate, is a chemical intermediate with potential applications in
organic synthesis and drug discovery. The lack of comprehensive public data necessitates a
cautious and systematic approach to its use in research. The protocols and workflows outlined
in this guide provide a foundational framework for scientists and researchers to begin their
investigations with this compound.

References

Due to the limited public information available for CAS number 1803583-68-7, there are no
direct scientific publications or extensive datasheets to reference for its specific properties or
applications at this time. The information provided is based on general chemical principles and
data from a supplier.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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